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Compound of Interest

Compound Name: Glycolonitrile

Cat. No.: B6354644

CAS Number: 107-16-4[1][2][3][4][5][6][7] Molecular Formula: C2HsNOJ[1][7][8][9] Molecular
Weight: 57.05 g/mol [1][3][5][71[8][9]

This technical guide provides an in-depth overview of glycolonitrile, a versatile and highly
reactive chemical intermediate. It is intended for researchers, scientists, and professionals in
the field of drug development and organic synthesis. This document covers the fundamental
properties, synthesis protocols, and key applications of glycolonitrile, with a focus on its role
as a precursor in the synthesis of amino acids and other valuable organic compounds.

Chemical and Physical Properties

Glycolonitrile, also known as hydroxyacetonitrile or formaldehyde cyanohydrin, is the simplest
cyanohydrin.[2] It is a colorless, odorless, and oily liquid at room temperature.[4] Due to its
bifunctional nature, containing both a hydroxyl and a nitrile group, glycolonitrile serves as a
valuable building block in a multitude of chemical reactions.
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Property Value Reference

CAS Number 107-16-4 [A121031[415116]107]

Molecular Formula C2HsNO (110718191

Molecular Weight 57.05 g/mol [L131517118119]

Appearance Colorless, oily liquid [4]

Melting Point <-72°C [2]

Boiling Point 183°C (Wi_th slight [1]
decomposition)

Density 1.10 g/mL at 18.89 °C [2]

Solubility Soluble in water and ether [2]

Synthesis of Glycolonitrile

The primary industrial synthesis of glycolonitrile involves the reaction of formaldehyde with
hydrogen cyanide.[2] Several protocols have been developed to optimize the yield and purity of
the final product, which is crucial for its subsequent applications, particularly in enzymatic
processes.

Experimental Protocol for Glycolonitrile Synthesis

This protocol is adapted from established methods and aims to produce high-purity
glycolonitrile.

Materials:

Formaldehyde (37 wt. % aqueous solution)

Hydrogen Cyanide (HCN)

Sodium Hydroxide (NaOH) solution (e.g., 16.7 wt. %)

Deionized water
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» Mineral acid (e.g., H2S0Oa4) for stabilization (optional)

Equipment:

Jacketed glass reactor with overhead stirring

Temperature control system (chiller/heater)

Metering pumps for continuous addition of reactants

pH probe

Quench vessel
Procedure:

e Preparation of Formaldehyde Feed: To an aqueous solution of formaldehyde, a catalytic
amount of base (e.g., NaOH) is added. The solution is then heated to a temperature between
90°C and 150°C to depolymerize formaldehyde oligomers into the monomeric form.[3][4]

o Reaction Setup: The reaction vessel is charged with an initial amount of water and hydrogen
cyanide. The temperature of the reactor is maintained between 10°C and 30°C.[4]

o Reactant Addition: The pre-heated formaldehyde solution and a separate stream of hydrogen
cyanide are continuously fed into the reactor. The feed rates are controlled to maintain a
slight molar excess of hydrogen cyanide.[3][4]

e Reaction Monitoring: The reaction is highly exothermic and requires careful temperature
control. The pH of the reaction mixture is monitored and maintained in the range of 5 to 8.[4]

e Quenching and Stabilization: Once the reaction is complete, the crude glycolonitrile
solution can be stabilized by the addition of a small amount of acid to prevent polymerization,
which is catalyzed by basic conditions.[2][4]

 Purification: For applications requiring high purity, the glycolonitrile solution can be purified
by distillation under reduced pressure.[1]
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A simplified workflow for the synthesis and purification of glycolonitrile.

Key Applications in Chemical Synthesis

Glycolonitrile's reactivity makes it a cornerstone intermediate in the synthesis of a variety of
important chemical compounds.

Strecker Synthesis of Glycine

A prominent application of glycolonitrile is its role as a direct precursor to aminoacetonitrile,
which is then hydrolyzed to produce glycine, the simplest amino acid.[2] This is a variation of
the Strecker amino acid synthesis.

Reaction Steps:

o Formation of Glycolonitrile: As described previously, formaldehyde reacts with hydrogen
cyanide to form glycolonitrile.

o Amination: Glycolonitrile reacts with ammonia to yield aminoacetonitrile.[2]
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e Hydrolysis: Aminoacetonitrile is subsequently hydrolyzed in the presence of an acid or base
to produce glycine.[2]
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The reaction pathway for the Strecker synthesis of glycine from formaldehyde.

Synthesis of Chelating Agents

Glycolonitrile is a key starting material for the industrial production of important chelating
agents such as ethylenediaminetetraacetic acid (EDTA) and nitrilotriacetic acid (NTA).[2] The
synthesis involves the reaction of glycolonitrile with an amine (ethylenediamine for EDTA or
ammonia for NTA) followed by hydrolysis of the resulting aminonitrile intermediates.

Precursor in Drug Development

While glycolonitrile is not typically a pharmacologically active molecule itself, its utility as a
versatile chemical building block makes it relevant to drug development. It can be used in the
synthesis of various heterocyclic compounds and other complex organic molecules that may
possess therapeutic properties. For instance, it has been used in the preparation of potent
benzodiazepine 5-HT2C receptor agonists.

Analytical Methods

A variety of analytical techniques can be employed to monitor the synthesis of glycolonitrile
and to assess the purity of the final product. These methods include:

» High-Performance Liquid Chromatography (HPLC)
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Gas Chromatography (GC)

Mass Spectrometry (MS)

Nuclear Magnetic Resonance (NMR) spectroscopy (*H and 13C)

Titration methods

Safety Considerations

Glycolonitrile is classified as an extremely hazardous substance. It is highly toxic and can be
fatal if inhaled, swallowed, or absorbed through the skin. It readily decomposes to form
formaldehyde and hydrogen cyanide, both of which are highly toxic. All handling of
glycolonitrile must be conducted in a well-ventilated fume hood with appropriate personal
protective equipment, including gloves, lab coat, and eye protection.

Conclusion

Glycolonitrile is a fundamentally important chemical intermediate with significant applications
in the synthesis of amino acids, chelating agents, and as a versatile precursor in organic
synthesis for the pharmaceutical and chemical industries. A thorough understanding of its
properties, synthesis, and handling is crucial for its effective and safe utilization in research and
development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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